Cas no 2034589-33-6 (N-[(3,4-dimethoxyphenyl)methyl]-4-(3-methylphenyl)-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-[(3,4-dimethoxyphenyl)methyl]-4-(3-methylphenyl)-1H-1,2,3-triazole-5-carboxamide
• CAS No: 2034589-33-6
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 5407571
• Update Time: 2025-05-20

N-[(3,4-dimethoxyphenyl)methyl]-4-(3-methylphenyl)-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-dimethoxyphenyl)methyl]-5-(3-methylphenyl)-2H-triazole-4-carboxamide
• N-[(3,4-dimethoxyphenyl)methyl]-4-(3-methylphenyl)-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C19H20N4O3/c1-12-5-4-6-14(9-12)17-18(22-23-21-17)19(24)20-11-13-7-8-15(25-2)16(10-13)26-3/h4-10H,11H2,1-3H3,(H,20,24)(H,21,22,23)
• InChI Key： UCFNRHXFMJTONF-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC(C)=C2)C(C(NCC2=CC=C(OC)C(OC)=C2)=O)=NN1

Additional information on N-[(3,4-dimethoxyphenyl)methyl]-4-(3-methylphenyl)-1H-1,2,3-triazole-5-carboxamide

N-[(3,4-Dimethoxyphenyl)methyl]-4-(3-methylphenyl)-1H-1,2,3-triazole-5-carboxamide: A Comprehensive Overview

The compound N-[(3,4-dimethoxyphenyl)methyl]-4-(3-methylphenyl)-1H-1,2,3-triazole-5-carboxamide (CAS No. 2034589-33-6) is a sophisticated organic molecule with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intricate molecular architecture and potential biological activities. The molecule consists of a triazole ring, a carboxamide group, and two aromatic substituents: a 3,4-dimethoxyphenyl methyl group and a 3-methylphenyl group. These structural features contribute to its stability, reactivity, and functional versatility.

Recent studies have highlighted the importance of 1H-1,2,3-triazole derivatives in drug discovery and chemical synthesis. The triazole ring is known for its ability to form strong hydrogen bonds and participate in various non-covalent interactions, making it an attractive scaffold for designing bioactive molecules. In the case of N-[(3,4-dimethoxyphenyl)methyl]-4-(3-methylphenyl)-1H-1,2,3-triazole-5-carboxamide, the presence of the triazole ring enhances its pharmacokinetic properties, such as solubility and bioavailability. This makes it a promising candidate for therapeutic applications in areas like oncology and neurodegenerative diseases.

The dimethoxyphenyl substituent in the molecule introduces additional electronic effects and steric hindrance, which can modulate the compound's interaction with biological targets. Methoxy groups are known to act as electron-donating groups through resonance effects, which can influence the overall electronic distribution of the molecule. This property is particularly useful in tuning the compound's activity against specific enzymes or receptors. For instance, recent research has shown that compounds with similar dimethoxyphenyl substituents exhibit potent inhibitory activity against kinase enzymes involved in cancer progression.

The methyl group attached to the phenyl ring further adds to the molecule's complexity by introducing alkyl substituents that can influence its lipophilicity and metabolic stability. Lipophilicity is a critical factor in drug design as it affects how well a compound can traverse cellular membranes and reach its target site. The combination of the triazole ring and aromatic substituents in this compound provides a balance between hydrophilic and lipophilic properties, which is essential for optimizing drug-like behavior.

From a synthetic standpoint, N-[(3,4-dimethoxyphenyl)methyl]-4-(3-methylphenyl)-1H-1,2,3-triazole-5-carboxamide can be synthesized via various routes, including click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). These methods are highly efficient and selective, enabling the construction of complex molecules with high precision. The use of click chemistry not only simplifies the synthesis process but also enhances the scalability of production for industrial applications.

Moreover, this compound has been explored for its potential in materials science. The triazole moiety can serve as a building block for constructing supramolecular assemblies or functional polymers due to its ability to form hydrogen bonds with other molecules. Such properties make it a valuable component in designing advanced materials for electronics or sensors.

In conclusion, N-[(3,4-dimethoxyphenyl)methyl]-4-(3-methylphenyl)-1H-1,2,3-triazole-5-carboxamide (CAS No. 2034589-33-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure endows it with versatile chemical properties that make it an ideal candidate for both therapeutic development and material innovation. As research continues to uncover new applications for this compound, its role in advancing science and technology is expected to grow further.